Cas no 51521-99-4 (2,4-Dichloro-5-(methylsulfanyl)benzoic acid)

• Product Name: 2,4-Dichloro-5-(methylsulfanyl)benzoic acid
• CAS No: 51521-99-4
• MF: C₈H₆Cl₂O₂S
• MW: 237.103039264679
• CID: 2104749
• PubChem ID: 71755969
• Update Time: 2023-08-03

2,4-Dichloro-5-(methylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-(methylthio)Benzoic acid
• 2,4-dichloro-5-(methylsulfanyl)benzoic acid
• NE29395
• Z1416282600
• 2,4-Dichloro-5-(methylsulfanyl)benzoic acid

• Inchi： 1S/C8H6Cl2O2S/c1-13-7-2-4(8(11)12)5(9)3-6(7)10/h2-3H,1H3,(H,11,12)
• InChI Key： OLEVMMVZQSLUHP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(=O)O)SC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids